Cas no 1865037-96-2 (2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid)

• Product Name: 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid
• CAS No: 1865037-96-2
• MF: C₇H₁₀FN₃O₂
• MW: 187.171604633331
• CID: 5706790
• PubChem ID: 115017216
• Update Time: 2025-05-19

2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid
• 1865037-96-2
• 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]aceticacid
• EN300-1138489
• 1H-1,2,4-Triazole-5-acetic acid, α-fluoro-1-(1-methylethyl)-

• Inchi： 1S/C7H10FN3O2/c1-4(2)11-6(9-3-10-11)5(8)7(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： KLYYAXRZGSWEKC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=NC=NN1C(C)C

Computed Properties

• Exact Mass: 187.07570473g/mol
• Monoisotopic Mass: 187.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 366.4±52.0 °C(Predicted)
• pka: 0.84±0.10(Predicted)

Additional information on 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid

Recent Advances in the Study of 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic Acid (CAS: 1865037-96-2)

The compound 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid (CAS: 1865037-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel triazole-based pharmaceuticals. The presence of both a fluorine atom and a triazole ring in its structure enhances its reactivity and binding affinity, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic fluorination, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as a bioactive molecule. For instance, preliminary data suggest that it exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, which could pave the way for its use in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, are currently under investigation to assess its suitability for clinical applications.

Further research is needed to fully elucidate the mechanistic pathways through which 2-Fluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid exerts its biological effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to explore its therapeutic potential and address any challenges related to its synthesis and formulation. The ongoing studies on this compound underscore its significance in the development of next-generation pharmaceuticals.